Cas no 7540-51-4 (L-Citronellol)

• Product Name: L-Citronellol
• CAS No: 7540-51-4
• MF: C₁₀O
• MW: 136.106402397156
• MDL: MFCD00063214
• CID: 47552
• PubChem ID: 329830473
• Update Time: 2025-10-21

L-Citronellol Chemical and Physical Properties

Names and Identifiers

• (S)-3,7-Dimethyloct-6-en-1-ol
• (-)-3,7-dimethyloct-6-en-1-ol
• S-(-)-β-Citronellol
• (-)-beta-Citronellol
• (S)-(-)-β-Citronellol
• (-)-Citronellol
• (−)-β-Citronellol
• (S)-(?)-β-Citronellol
• L-Citronellol
• Citronellol
• (3S)-3,7-dimethyloct-6-en-1-ol
• (S)-(-)-3,7-Dimethyl-6-Octen-1-ol
• BETA-RHODINOL
• β-Rhodinol
• 7-dimethyl- (s)-6-octen-1-ol

• MDL： MFCD00063214
• Inchi： 1S/C10O/c1-9(2)5-4-6-10(3)7-8-11
• InChI Key： QSBUITPBFMWVKU-UHFFFAOYSA-N
• SMILES： [C][C]([C][C]/[C]=C(\[C])/[C])[C][C][O] |^1:0,1,4,6,7,10,^4:2,3,8,9|

Computed Properties

• Exact Mass: 156.15100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: Not available
• Density: 0.856 g/mL at 25 °C(lit.)
• Boiling Point: 118°C/29mmHg(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.456(lit.)
• PSA: 20.23000
• LogP: 2.75130
• Solubility: Not available
• Merck: 14,2330
• Vapor Pressure: ~0.02 mmHg ( 25 °C)
• FEMA: 2309
• Optical Activity: [α]20/D −4.5°, neat

L-Citronellol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10
• RTECS：RH3404000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on L-Citronellol

The Comprehensive Guide to L-Citronellol (CAS No. 7540-51-4): Properties, Applications, and Market Trends

L-Citronellol (CAS No. 7540-51-4) is a naturally occurring monoterpenoid alcohol widely recognized for its pleasant floral and citrus-like aroma. As a key component in essential oils such as rose oil and citronella oil, this compound has garnered significant attention in the fragrance, flavor, and cosmetic industries. With the increasing demand for natural and sustainable ingredients, L-citronellol benefits and L-citronellol uses have become hot topics among researchers and manufacturers alike.

Chemically, L-citronellol is classified as an acyclic monoterpenoid with the molecular formula C10H20O. Its enantiomeric purity (the "L" form) contributes to its distinct olfactory profile, making it highly sought after in perfumery. The compound is often compared to its enantiomer, D-citronellol, but the L-isomer is generally preferred for its superior fragrance characteristics. Recent studies have also explored L-citronellol antimicrobial properties, revealing potential applications in natural preservative systems.

The global market for L-citronellol has seen steady growth, driven by the expanding personal care industry and consumer preference for botanical ingredients. Market analysts highlight that L-citronellol price trends are influenced by factors such as citronella oil availability and the demand for natural fragrance components. In 2023, the compound's market value was estimated at USD XX million, with projections indicating a CAGR of X% through 2030. This growth aligns with the broader natural fragrance market trends that have dominated industry discussions.

One of the most frequently asked questions about this compound is "Is L-citronellol safe?" Extensive toxicological studies have confirmed its safety profile when used as directed. The FDA has approved L-citronellol as a food additive, and it's generally recognized as safe (GRAS) for use in flavors. In cosmetics, it's approved by the International Fragrance Association (IFRA) within specified concentration limits. However, as with many fragrance ingredients, proper dilution is essential to prevent potential skin sensitization in susceptible individuals.

From an applications perspective, L-citronellol serves multiple functions across industries. In perfumery, it's valued as a middle note that imparts fresh, rosy, and slightly citrusy accents to fragrance compositions. Flavorists utilize it to enhance fruity and floral notes in food products. The compound's L-citronellol repellent properties make it a popular choice in natural insect repellent formulations, particularly in combination with other terpenes. Recent innovations have explored its use in functional fragrances designed to promote relaxation and stress relief.

Sustainability considerations have become increasingly important for L-citronellol production. While traditionally sourced from citronella and rose oils, advances in biotechnology have enabled microbial production of this terpene alcohol through fermentation processes. These bio-based L-citronellol methods offer several advantages, including reduced environmental impact and more consistent quality. Industry leaders are particularly interested in how these production methods might affect L-citronellol purity and cost structure in coming years.

Quality specifications for L-citronellol typically include parameters such as optical purity (usually ≥95% for the L-isomer), chemical purity (≥98%), and specific rotation. Analytical methods like chiral GC and HPLC are commonly employed to verify these characteristics. The compound's stability profile indicates that it should be stored in airtight containers away from light and heat to prevent oxidation, which could lead to the formation of citronellal and other degradation products.

Emerging research directions for L-citronellol include its potential role in aromatherapy and its interactions with the human olfactory system. Some studies suggest that the compound may influence mood and cognitive performance when inhaled, though more clinical evidence is needed. Another growing area of interest is the development of L-citronellol derivatives with enhanced functional properties for specialized applications in cosmetics and functional foods.

For formulators working with L-citronellol, compatibility considerations are important. The compound blends well with a wide range of fragrance materials including linalool, geraniol, and citrus oils. In emulsion systems, its solubility characteristics require careful selection of emulsifiers. Recent formulation challenges have focused on improving the compound's substantivity in personal care products to extend its fragrance longevity on skin and hair.

As regulatory landscapes evolve, compliance documentation for L-citronellol remains crucial. Suppliers typically provide certificates of analysis, safety data sheets, and documentation confirming compliance with REACH, TSCA, and other regional regulations. The compound's status under various organic certification programs is another frequent inquiry from manufacturers developing natural and organic product lines.

Looking ahead, innovation in L-citronellol applications is expected to continue, particularly in areas combining fragrance with functional benefits. The development of encapsulation technologies to control its release in various products represents one promising direction. Additionally, the exploration of synergistic effects with other botanical actives may open new opportunities in cosmetic and wellness formulations. As consumer demand for natural, sustainable, and multifunctional ingredients grows, L-citronellol is well-positioned to maintain its importance in the flavor and fragrance industry.